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methylbenzamide

For Researchers, Scientists, and Drug Development
Professionals
Introduction

N-Benzyl-2-bromo-N-methylbenzamide is a substituted aromatic amide. Compounds of this

class are of interest in medicinal chemistry and organic synthesis as intermediates for the

construction of more complex molecular architectures. This technical guide provides a

comprehensive overview of its known physical and chemical properties, a plausible synthesis

protocol, and safety and handling information, compiled from available chemical data sources.

Physicochemical Properties
Quantitative data for N-Benzyl-2-bromo-N-methylbenzamide is summarized below. It is

important to note that while computed data is available, specific experimental values for

properties such as melting and boiling points are not readily found in publicly accessible

literature.[1]

Table 1: Identifiers and Computed Physical Properties of N-Benzyl-2-bromo-N-
methylbenzamide
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Property Value Source

CAS Number 124461-28-5 Guidechem[1], PubChem[2]

Molecular Formula C15H14BrNO Guidechem[1], PubChem[2]

Molecular Weight 304.18 g/mol PubChem[2]

Monoisotopic Mass 303.02588 Da PubChem[2]

IUPAC Name
N-benzyl-2-bromo-N-

methylbenzamide
PubChem[2]

XLogP3 (Computed) 3.6 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
1 PubChem[2]

Rotatable Bond Count 2 PubChem[2]

Exact Mass 303.02588 g/mol PubChem[2]

Topological Polar Surface Area 20.3 Å² PubChem[2]

Heavy Atom Count 18 PubChem[2]

Table 2: Summary of Available Spectral Data

Spectrum Type Availability Source

¹³C NMR Data available PubChem[2]

GC-MS
Data available, shows peaks at

m/z 177, 183, 224
PubChem[2]

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for N-Benzyl-2-bromo-N-
methylbenzamide was not found, a standard and plausible method would be the acylation of
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N-benzylmethylamine with 2-bromobenzoyl chloride. The following is a representative

experimental protocol based on general chemical principles for amide synthesis.

Representative Synthesis of N-Benzyl-2-bromo-N-
methylbenzamide
Objective: To synthesize N-Benzyl-2-bromo-N-methylbenzamide from 2-bromobenzoyl

chloride and N-benzylmethylamine.

Materials:

2-bromobenzoyl chloride

N-benzylmethylamine

Triethylamine (or another suitable base like pyridine)

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Solvents for column chromatography (e.g., hexane, ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve N-benzylmethylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in

anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

Addition of Acid Chloride: Slowly add a solution of 2-bromobenzoyl chloride (1.05

equivalents) in anhydrous dichloromethane to the stirred amine solution.
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Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[3]

Workup:

Quench the reaction with water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.[4]

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by silica gel column chromatography, using a suitable

eluent system such as a gradient of ethyl acetate in hexane.[3][5]

Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its identity and purity.

Caption: A general workflow for the synthesis and characterization of N-Benzyl-2-bromo-N-
methylbenzamide.

Chemical Reactivity and Stability
Reactivity: As a tertiary amide, the amide bond is relatively stable. The aryl bromide

functionality can participate in various cross-coupling reactions (e.g., Suzuki, Heck,

Buchwald-Hartwig) to form C-C or C-N bonds, making it a useful synthetic intermediate.

Stability: The compound should be stable under standard laboratory conditions.

Safety and Handling
The following information is derived from the Safety Data Sheet (SDS) for N-Benzyl-2-bromo-
N-methylbenzamide.[1]

Table 3: Safety and Handling Information
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Aspect Recommendation

GHS Classification

Hazard statement(s), pictogram(s), and signal

word are not available. Handle with caution as

with any uncharacterized chemical.

First Aid Measures

If inhaled: Move person to fresh air. In case of

skin contact: Wash off with soap and plenty of

water. In case of eye contact: Rinse thoroughly

with plenty of water for at least 15 minutes. If

swallowed: Rinse mouth with water. In all cases,

consult a physician.

Fire-Fighting

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide. Wear self-

contained breathing apparatus if necessary.

Accidental Release

Use personal protective equipment. Avoid dust

formation. Ensure adequate ventilation.

Evacuate personnel to safe areas.

Handling

Handle in accordance with good industrial

hygiene and safety practices. Avoid formation of

dust and aerosols.

Storage
Store in a cool place. Keep the container tightly

closed in a dry and well-ventilated place.

Personal Protection

Eye/face protection: Safety glasses with side-

shields. Skin protection: Handle with gloves and

wear impervious clothing. Respiratory

protection: Wear a dust mask when handling

large quantities.

Logical Relationships of Presented Data
The following diagram illustrates the interconnectedness of the information provided in this

guide.
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Caption: A logical diagram showing the structure of the information presented in this technical

guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

